Cas no 33459-64-2 (Tetrazolo[1,5-b]isoquinoline)
Tetrazolo[1,5-b]isoquinoline structure
Product Name:Tetrazolo[1,5-b]isoquinoline
CAS No:33459-64-2
MF:C9H6N4
MW:170.170740604401
CID:1457929
Update Time:2024-08-23
Tetrazolo[1,5-b]isoquinoline Chemical and Physical Properties
Names and Identifiers
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- Tetrazolo[1,5-b]isoquinoline
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- Inchi: 1S/C9H6N4/c1-2-4-8-6-13-9(10-11-12-13)5-7(8)3-1/h1-6H
- InChI Key: JUVBOYIWPCCZGV-UHFFFAOYSA-N
- SMILES: C1=C2C(C=CC=C2)=CC2=NN=NN12
Computed Properties
- Exact Mass: 170.05938
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Melting Point: 122 °C(Solv: methanol (67-56-1); water (7732-18-5))
- PSA: 43.08
- pka: 0.80±0.30(Predicted)
Tetrazolo[1,5-b]isoquinoline Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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